Cas no 1805540-00-4 (Methyl 4-bromomethyl-5-cyano-2-methylbenzoate)

• Product Name: Methyl 4-bromomethyl-5-cyano-2-methylbenzoate
• CAS No: 1805540-00-4
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 4949484
• Update Time: 2023-08-22

Methyl 4-bromomethyl-5-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-5-cyano-2-methylbenzoate

• Inchi： 1S/C11H10BrNO2/c1-7-3-8(5-12)9(6-13)4-10(7)11(14)15-2/h3-4H,5H2,1-2H3
• InChI Key： WYHKZOYQGAOOBJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)OC)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1